![molecular formula C11H14ClNO B2773088 2-chloro-N-(3,4-dimethylphenyl)propanamide CAS No. 108871-73-4](/img/structure/B2773088.png)
2-chloro-N-(3,4-dimethylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-chloro-N-(3,4-dimethylphenyl)propanamide” is a chemical compound with the molecular formula C11H14ClNO . It has a molecular weight of 211.69 .
Molecular Structure Analysis
The InChI code for “2-chloro-N-(3,4-dimethylphenyl)propanamide” is 1S/C11H14ClNO/c1-7-4-5-10(6-8(7)2)13-11(14)9(3)12/h4-6,9H,1-3H3,(H,13,14) . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The physical and chemical properties of “2-chloro-N-(3,4-dimethylphenyl)propanamide” include a molecular weight of 211.69 . The compound is a powder at room temperature .Scientific Research Applications
Self-Assembly and Crystal Structure
- Self-assembly of 2-pivaloyl-6-chloropterin: Investigates the crystal structure and self-assembly of a compound closely related to 2-chloro-N-(3,4-dimethylphenyl)propanamide, focusing on its molecular chains and hydrogen bonds (Goswami et al., 2000).
Synthesis and Antimicrobial Properties
- Arylsubstituted Halogen(thiocyanato)amides: Discusses the synthesis of compounds similar to 2-chloro-N-(3,4-dimethylphenyl)propanamide and their potential antibacterial and antifungal activities (Baranovskyi et al., 2018).
Nonlinear Optical Materials
- A Novel Organic Nonlinear Material: Explores the synthesis and characterization of N-(2-chlorophenyl)-(1-propanamide), a compound similar to 2-chloro-N-(3,4-dimethylphenyl)propanamide, for its potential use in nonlinear optical materials (Prabhu & Rao, 2000).
Degradation Studies
- ROS reevaluation for degradation of 4-chloro-3,5-dimethylphenol: Investigates the degradation of a compound similar to 2-chloro-N-(3,4-dimethylphenyl)propanamide under UV light and the kinetics and mechanism of its breakdown (Li et al., 2020).
Herbicidal Activity and Environmental Impact
- Pesticide Interaction Creates Hybrid Residue: Studies the transformation of N-(3,4-dichlorophenyl)propanamide, a compound related to 2-chloro-N-(3,4-dimethylphenyl)propanamide, in soil and its environmental impact (Bartha, 1969).
Safety and Hazards
properties
IUPAC Name |
2-chloro-N-(3,4-dimethylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO/c1-7-4-5-10(6-8(7)2)13-11(14)9(3)12/h4-6,9H,1-3H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOVJLKOOPAPWOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(C)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.